Cas no 39155-94-7 ((1R,5S)-6-azabicyclo[3.2.0]heptan-7-one)

• Product Name: (1R,5S)-6-azabicyclo[3.2.0]heptan-7-one
• CAS No: 39155-94-7
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD09867303
• CID: 3041744
• PubChem ID: 7157334
• Update Time: 2025-07-29

(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• (±)-cis-6-azabicyclo[3.2.0]heptan-7-one
• cis-2-aza-3-oxobicyclo[3.2.0]heptane;6-azabicyclo[3.2.0]heptan-7-one;2-amino-cyclopentanecarboxylic acid;(+/-)-6-azabicyclo[3.2.0]heptan-7-one;cis-6-azabicyclo[3.2.0]heptan-7-one;
• (1R,5S)-6-azabicyclo[3.2.0]heptan-7-one
• SCHEMBL8270821
• 39155-94-7
• EN300-243351
• AKOS006347286
• TS-7296
• CS-0130631

• MDL： MFCD09867303
• Inchi： 1S/C6H9NO/c8-6-4-2-1-3-5(4)7-6/h4-5H,1-3H2,(H,7,8)/t4-,5+/m1/s1
• InChI Key： AXDBIGNYXNSBHV-UHNVWZDZSA-N
• SMILES： O=C1[C@@H]2CCC[C@@H]2N1

Computed Properties

• Exact Mass: 111.06800
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 0.61370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams